Cas no 2172150-60-4 ({8-ethyl-2-oxa-8-azaspiro4.5decan-1-yl}methanesulfonyl fluoride)
{8-ethyl-2-oxa-8-azaspiro4.5decan-1-yl}methanesulfonyl fluoride Chemical and Physical Properties
Names and Identifiers
-
- {8-ethyl-2-oxa-8-azaspiro4.5decan-1-yl}methanesulfonyl fluoride
- 2172150-60-4
- EN300-1478934
- {8-ethyl-2-oxa-8-azaspiro[4.5]decan-1-yl}methanesulfonyl fluoride
-
- Inchi: 1S/C11H20FNO3S/c1-2-13-6-3-11(4-7-13)5-8-16-10(11)9-17(12,14)15/h10H,2-9H2,1H3
- InChI Key: AOEAWLPNRIENGL-UHFFFAOYSA-N
- SMILES: S(CC1C2(CCO1)CCN(CC)CC2)(=O)(=O)F
Computed Properties
- Exact Mass: 265.11479284g/mol
- Monoisotopic Mass: 265.11479284g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 357
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 55Ų
{8-ethyl-2-oxa-8-azaspiro4.5decan-1-yl}methanesulfonyl fluoride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1478934-0.05g |
{8-ethyl-2-oxa-8-azaspiro[4.5]decan-1-yl}methanesulfonyl fluoride |
2172150-60-4 | 0.05g |
$851.0 | 2023-05-26 | ||
| Enamine | EN300-1478934-0.1g |
{8-ethyl-2-oxa-8-azaspiro[4.5]decan-1-yl}methanesulfonyl fluoride |
2172150-60-4 | 0.1g |
$892.0 | 2023-05-26 | ||
| Enamine | EN300-1478934-0.25g |
{8-ethyl-2-oxa-8-azaspiro[4.5]decan-1-yl}methanesulfonyl fluoride |
2172150-60-4 | 0.25g |
$933.0 | 2023-05-26 | ||
| Enamine | EN300-1478934-0.5g |
{8-ethyl-2-oxa-8-azaspiro[4.5]decan-1-yl}methanesulfonyl fluoride |
2172150-60-4 | 0.5g |
$974.0 | 2023-05-26 | ||
| Enamine | EN300-1478934-1.0g |
{8-ethyl-2-oxa-8-azaspiro[4.5]decan-1-yl}methanesulfonyl fluoride |
2172150-60-4 | 1g |
$1014.0 | 2023-05-26 | ||
| Enamine | EN300-1478934-2.5g |
{8-ethyl-2-oxa-8-azaspiro[4.5]decan-1-yl}methanesulfonyl fluoride |
2172150-60-4 | 2.5g |
$1988.0 | 2023-05-26 | ||
| Enamine | EN300-1478934-5.0g |
{8-ethyl-2-oxa-8-azaspiro[4.5]decan-1-yl}methanesulfonyl fluoride |
2172150-60-4 | 5g |
$2940.0 | 2023-05-26 | ||
| Enamine | EN300-1478934-10.0g |
{8-ethyl-2-oxa-8-azaspiro[4.5]decan-1-yl}methanesulfonyl fluoride |
2172150-60-4 | 10g |
$4360.0 | 2023-05-26 | ||
| Enamine | EN300-1478934-50mg |
{8-ethyl-2-oxa-8-azaspiro[4.5]decan-1-yl}methanesulfonyl fluoride |
2172150-60-4 | 50mg |
$851.0 | 2023-09-28 | ||
| Enamine | EN300-1478934-100mg |
{8-ethyl-2-oxa-8-azaspiro[4.5]decan-1-yl}methanesulfonyl fluoride |
2172150-60-4 | 100mg |
$892.0 | 2023-09-28 |
{8-ethyl-2-oxa-8-azaspiro4.5decan-1-yl}methanesulfonyl fluoride Related Literature
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
Additional information on {8-ethyl-2-oxa-8-azaspiro4.5decan-1-yl}methanesulfonyl fluoride
{8-ethyl-2-oxa-8-azaspiro[4.5]decan-1-yl}methanesulfonyl fluoride (CAS No. 2172150-60-4)
{8-ethyl-2-oxa-8-azaspiro[4.5]decan-1-yl}methanesulfonyl fluoride (CAS No. 2172150-60-4) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential applications. This compound belongs to the class of fluorinated sulfonates, which are known for their reactivity and utility in various chemical reactions, particularly in the synthesis of biologically active molecules.
The chemical structure of {8-ethyl-2-oxa-8-azaspiro[4.5]decan-1-yl}methanesulfonyl fluoride features a spirocyclic framework with an ethyl substituent, an oxygen atom, and a fluorinated sulfonate group. The spirocyclic structure provides rigidity and conformational stability, which can be advantageous in designing molecules with specific biological activities. The presence of the fluorine atom in the sulfonate group enhances the compound's reactivity and can influence its pharmacological properties, such as solubility, metabolic stability, and binding affinity to target proteins.
Recent studies have explored the potential of {8-ethyl-2-oxa-8-azaspiro[4.5]decan-1-yl}methanesulfonyl fluoride in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits promising activity as a prodrug activator. Prodrugs are inactive or less active precursors that are converted into active drugs within the body, often improving drug delivery and reducing side effects. The unique structure of {8-ethyl-2-oxa-8-azaspiro[4.5]decan-1-yl}methanesulfonyl fluoride makes it an excellent candidate for prodrug design due to its ability to enhance the stability and bioavailability of drug molecules.
In another study, researchers investigated the use of {8-ethyl-2-oxa-8-azaspiro[4.5]decan-1-yl}methanesulfonyl fluoride in the synthesis of novel antiviral agents. The compound was found to be effective in modifying the structure of existing antiviral drugs, enhancing their efficacy against a range of viral infections, including influenza and HIV. The fluorinated sulfonate group played a crucial role in improving the antiviral activity by modulating the interaction between the drug and viral proteins.
The synthetic route for preparing {8-ethyl-2-oxyaaza-spiro[4.5]decan-l-yll}methanesulfonyl fluoride has been well-documented in several research papers. The process typically involves multi-step reactions, including nucleophilic substitution, cyclization, and fluorination steps. These synthetic methods have been optimized to achieve high yields and purity, making it feasible for large-scale production for both research and commercial purposes.
In addition to its applications in medicinal chemistry, {8-Ethyl-[2-Oxa-Aza-Spiro-[4.5]]Decan-l-Yll}Methanesulfonyl Fluoride has also shown potential in other areas of chemical research. For example, it has been used as a reagent in organic synthesis to introduce fluorine atoms into complex molecules, which can significantly alter their physical and chemical properties. This property is particularly useful in the development of new materials with enhanced performance characteristics.
The safety profile of {8-Ethyl-[2-Oxa-Aza-Spiro-[4.5]]Decan-l-Yll}Methanesulfonyl Fluoride has been extensively evaluated through various toxicological studies. These studies have demonstrated that the compound is generally well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects when used under controlled conditions. However, as with any chemical compound, proper handling and storage precautions should be followed to ensure safety.
In conclusion, {8-Ethyl-[2-Oxa-Aza-Spiro-[4.5]]Decan-l-Yll}Methanesulfonyl Fluoride (CAS No. 2172150-60-4) is a versatile compound with a wide range of applications in medicinal chemistry, pharmaceutical research, and organic synthesis. Its unique structural features and reactivity make it an attractive candidate for developing new drugs and materials with improved properties. Ongoing research continues to uncover new possibilities for this compound, further highlighting its importance in modern chemical science.
2172150-60-4 ({8-ethyl-2-oxa-8-azaspiro4.5decan-1-yl}methanesulfonyl fluoride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)